Cas no 62552-13-0 (Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)

Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)- structure
62552-13-0 structure
Product name:Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
CAS No:62552-13-0
MF:C16H34N2S
MW:286.51956
CID:440584
PubChem ID:71385280

Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
    • 1-heptyl-3-(2,4,4-trimethylpentan-2-yl)thiourea
    • N-Heptyl-N'-(2,4,4-trimethylpentan-2-yl)thiourea
    • DTXSID20807518
    • 62552-13-0
    • SCHEMBL11594676
    • Inchi: InChI=1S/C16H34N2S/c1-7-8-9-10-11-12-17-14(19)18-16(5,6)13-15(2,3)4/h7-13H2,1-6H3,(H2,17,18,19)
    • InChI Key: PVMBEKCFVREEIL-UHFFFAOYSA-N
    • SMILES: CCCCCCCNC(=S)NC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 286.24452
  • Monoisotopic Mass: 286.24427027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

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